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Essential guidance for laboratory professionals on the safe handling and disposal of materials

related to SARS-CoV-2, ensuring operational safety and mitigating contamination risks.

As research into SARS-CoV-2 continues, ensuring the safety of laboratory personnel is

paramount. This document provides essential, immediate safety and logistical information for

researchers, scientists, and drug development professionals working with SARS-CoV-2. It

outlines the necessary personal protective equipment (PPE), detailed operational protocols,

and comprehensive disposal plans to minimize the risk of exposure and ensure a safe

laboratory environment. The information provided is based on current guidelines from

recognized authorities and best practices in biosafety.

Risk Assessment and Biosafety Levels
Before initiating any work with SARS-CoV-2, a thorough biological risk assessment must be

conducted.[1][2][3][4][5] This process is crucial for identifying potential hazards associated with

the specific procedures and the infectious agent, evaluating the risks, and implementing

appropriate control measures.[1][2][3] The risk assessment will determine the appropriate

Biosafety Level (BSL) for the planned experiments.

For activities involving SARS-CoV-2, the following biosafety levels are generally recommended:
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Biosafety Level 2 (BSL-2): BSL-2 is suitable for handling patient samples and performing

diagnostic tests that are not likely to generate infectious aerosols.

Biosafety Level 2 with enhanced precautions (BSL-2+): This level is often required for

procedures with a higher potential for aerosol generation, such as vortexing or sonicating.

Biosafety Level 3 (BSL-3): BSL-3 is necessary for experiments involving high concentrations

of the virus, virus propagation, or procedures with a high likelihood of generating infectious

aerosols.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical for preventing laboratory-acquired infections.

The following tables summarize the recommended PPE for handling SARS-CoV-2 and

quantitative data on their effectiveness.

Recommended PPE for SARS-CoV-2 Handling
PPE Component BSL-2 Laboratory

BSL-2 with Enhanced
Precautions

Gown
Disposable, solid-front, back-

tying gown

Disposable, solid-front, back-

tying gown

Gloves
Two pairs of nitrile or latex

gloves

Two pairs of nitrile or latex

gloves

Eye Protection
Safety glasses with side

shields or goggles
Goggles or a face shield

Respiratory Protection Not typically required N95 respirator or higher

Quantitative Data on PPE Effectiveness
Respirator and Mask Filtration Efficiency

Mask Type Filtration Efficiency Test Agent

N95 Respirator ≥95%
0.3 µm particles (NaCl
aerosol)[6]
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| Surgical Mask | Varies widely | Not rated for specific particle filtration |

Gown Barrier Performance (ANSI/AAMI PB70 Classification)

Level Barrier Performance Test

Level 1 Minimal fluid barrier Water spray

Level 2 Low fluid barrier
Water spray and hydrostatic

pressure

Level 3 Moderate fluid barrier
Water spray and higher

hydrostatic pressure

| Level 4 | Highest fluid and viral barrier | Viral penetration test (ASTM F1671)[7][8] |

Glove Breakthrough Times for Common Disinfectants

Disinfectant Glove Material
Breakthrough Time
(minutes)

Ethanol (70%) Nitrile >480

Latex >480

Isopropyl Alcohol (70%) Nitrile <10[9]

Latex <10[9]

Sodium Hypochlorite (10%) Nitrile >480

| | Latex | >480 |

Operational Plans: Donning and Doffing of PPE
The correct sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent

self-contamination.

Donning and Doffing Workflow for BSL-2+
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PPE Donning and Doffing Workflow (BSL-2+)

Donning Sequence Doffing Sequence

Perform Hand Hygiene

Put on Inner Gloves

Put on Gown

Put on N95 Respirator

Put on Goggles or Face Shield

Put on Outer Gloves

Disinfect Outer Gloves

Remove Outer Gloves

Remove Gown

Perform Hand Hygiene

Remove Goggles or Face Shield

Remove N95 Respirator

Remove Inner Gloves

Perform Hand Hygiene

Click to download full resolution via product page

Caption: Step-by-step process for correctly putting on and taking off PPE.
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Disposal Plan for Contaminated Materials
All waste generated from the handling of SARS-CoV-2 is considered biohazardous and must

be decontaminated before disposal.[10][11][12][13][14]

Biohazardous Waste Disposal Workflow
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Biohazardous Waste Disposal Workflow

Waste Generation
(in Biosafety Cabinet)

Segregate Waste
- Sharps
- Liquids
- Solids

Place in Puncture-Resistant
Sharps Container

Decontaminate with
10% Bleach (30 min)

Place in Autoclavable
Biohazard Bag

Autoclave Solids and Sharps
(121°C, 15 psi, 60 min)

Dispose of Decontaminated
Liquid in Sanitary Sewer

Disposal Complete

Dispose of Autoclaved Waste
as Regular Trash
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Laboratory Risk Assessment Workflow

Initiate Risk Assessment

Identify Hazards
- Biological Agent Properties

- Procedural Risks

Assess Risks
- Likelihood of Exposure

- Consequence of Exposure

Determine Control Measures
- Engineering Controls (BSC)

- Administrative Controls (SOPs)
- PPE

Implement Control Measures

Review and Adapt
- Monitor Effectiveness

- Update as Needed
Safe Work Practices Established

Re-evaluate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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